Cas no 116618-53-2 (11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide)

11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide structure
116618-53-2 structure
Product Name:11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide
CAS No:116618-53-2
MF:C17H14N2O2
MW:278.305263996124
CID:1206203
PubChem ID:624209
Update Time:2025-04-20

11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

    • 11H-Indolo[3,2-c]quinoline, 8-methoxy-11-methyl-, 5-oxide
    • 8-methoxy-11-methyl-5-oxidoindolo[3,2-c]quinolin-5-ium
    • DTXSID40347643
    • 116618-53-2
    • Inchi: 1S/C17H14N2O2/c1-18-15-8-7-11(21-2)9-13(15)14-10-19(20)16-6-4-3-5-12(16)17(14)18/h3-10H,1-2H3
    • InChI Key: RBMQSDGHXXNMDA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C1C=[N+](C3C=CC=CC=3C=1N2C)[O-]

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • PSA: 41.1
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